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Compound of Interest

Compound Name: 3-Phenoxyphenylacetonitrile

Cat. No.: B179426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenoxyphenylacetonitrile, a
key chemical intermediate. The document details its physicochemical properties, safety and
toxicological data, primary applications, and generalized experimental workflows for its
synthesis and analysis.

Physicochemical Properties

3-Phenoxyphenylacetonitrile is an organic compound that typically presents as a colorless oll
or liquid.[1][2] Its aromatic structure, featuring both a phenoxy group and an acetonitrile
functional group, makes it a valuable building block in organic synthesis.[2]

Below is a summary of its key physicochemical properties:
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Property Value Source
CAS Number 51632-29-2 [1][2][3]
Molecular Formula C14H11NO [11[2][3]
Molecular Weight 209.24 g/mol [11[3]
Boiling Point 137 °C at 0.3 mmHg [11[3]
Density 1.124 g/mL at 25 °C [1][3]
Refractive Index (n20/D) 1.578 [11[3]
Flash Point >110 °C (>230 °F) [1]

Slightly soluble in Chloroform
and Ethyl Acetate.[1] Limited

Solubility solubility in water is expected [1][2]
due to its hydrophobic phenyl
groups.[2]

Physical Form Oil / Liquid [1112]

Color Colorless [1]

Room Temperature, sealed in
Storage Temperature ] [1]
a dry environment.

Safety and Toxicological Data

As a nitrile-containing compound, 3-Phenoxyphenylacetonitrile requires careful handling. The
primary hazards are associated with acute toxicity if swallowed, inhaled, or in contact with skin,
as well as causing skin and eye irritation.
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Hazard Information

Details

Source

GHS Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[4]
H312: Harmful in contact with
skin.[4] H315: Causes skin
irritation.[4] H319: Causes
serious eye irritation.[4] H332:
Harmful if inhaled.[4] H335:
May cause respiratory

irritation.[4]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Note: Specific LD50/LC50 toxicological data for 3-Phenoxyphenylacetonitrile is not readily

available in the provided search results.[5]

Core Applications and Significance

3-Phenoxyphenylacetonitrile is a significant intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[2]

o Pyrethroid Insecticides: Its most notable application is as a precursor in the production of

synthetic pyrethroids, such as Deltamethrin, Esfenvalerate, and Fenpropathrin.[1][6] The

related compound, 3-phenoxymandelonitrile, which can be synthesized from 3-

phenoxybenzaldehyde, serves as a crucial alcohol component in the ester structure of these

insecticides.[6]
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o Pharmaceutical Research: It is used in the preparation of pyrimidine derivatives that act as
inhibitors of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD), indicating its
utility in drug discovery and development.[1]
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Caption: Logical relationship of 3-Phenoxyphenylacetonitrile to its applications.

Experimental Protocols and Methodologies

Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of 3-
Phenoxyphenylacetonitrile were not found in the initial search. However, based on standard
organic chemistry principles and methods for related compounds, generalized workflows can
be proposed.

The synthesis of arylacetonitriles often involves the cyanation of a corresponding benzyl halide
or alcohol. For 3-Phenoxyphenylacetonitrile, a plausible route involves the reaction of a 3-
phenoxybenzyl derivative with a cyanide salt.
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Caption: Generalized workflow for the synthesis of 3-Phenoxyphenylacetonitrile.
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The analysis of 3-Phenoxyphenylacetonitrile, particularly in complex matrices like
environmental or biological samples, would likely follow standard procedures for semi-volatile
organic compounds. Gas Chromatography (GC) coupled with Mass Spectrometry (MS) is a
common and effective method.

Sample Preparation instrumental Analysis Data Processing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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